Cas no 62664-42-0 (3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester)

3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester structure
62664-42-0 structure
Product name:3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester
CAS No:62664-42-0
MF:C10H14O2S
MW:198.28196
CID:436144
PubChem ID:57839337

3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester
    • ethyl 2,4,5-trimethylthiophene-3-carboxylate
    • 62664-42-0
    • SCHEMBL168027
    • DTXSID50728101
    • Inchi: InChI=1S/C10H14O2S/c1-5-12-10(11)9-6(2)7(3)13-8(9)4/h5H2,1-4H3
    • InChI Key: KTUIIRADQCEICZ-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=C(SC(=C1C)C)C

Computed Properties

  • Exact Mass: 198.07152
  • Monoisotopic Mass: 198.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3

3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester Related Literature

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